7-fluoro-N-methyl-2,3-dihydro-1H-inden-1-amine
Overview
Description
7-Fluoro-N-methyl-2,3-dihydro-1H-inden-1-amine, also known as 7-Fluoroindenamine (7-FI), is a synthetic, fluorinated analogue of indenamine, which is a bioactive molecule found in nature. 7-FI is a potent, selective agonist of the serotonin 5-HT2A receptor, which is involved in a number of physiological and biochemical processes, including mood regulation, appetite, and sleep. 7-FI has been studied extensively in preclinical and clinical studies for its potential therapeutic applications.
Scientific Research Applications
7-FI has been studied extensively in preclinical and clinical studies for its potential therapeutic applications. In animal models, 7-FI has been shown to have anxiolytic and antidepressant-like effects. In humans, 7-FI has been tested in clinical trials for the treatment of anxiety and depression, and has been shown to be safe and well-tolerated. 7-FI has also been studied for its potential to treat addiction and obesity.
Mechanism of Action
7-FI is a potent, selective agonist of the serotonin 5-HT2A receptor. Activation of the 5-HT2A receptor is thought to be involved in the regulation of mood, appetite, and sleep. 7-FI binds to the 5-HT2A receptor with high affinity and selectivity, and activates the receptor to produce its pharmacological effects.
Biochemical and Physiological Effects
7-FI has been shown to produce a range of biochemical and physiological effects. In animal models, 7-FI has been shown to produce anxiolytic and antidepressant-like effects. In humans, 7-FI has been shown to reduce anxiety and depression symptoms. 7-FI has also been shown to reduce food intake and body weight in animal models, suggesting its potential to treat obesity.
Advantages and Limitations for Lab Experiments
7-FI is a highly potent and selective agonist of the 5-HT2A receptor, making it an ideal tool for studying the role of the 5-HT2A receptor in various physiological and biochemical processes. However, its potency and selectivity can also make it difficult to study at lower concentrations, as the effects of 7-FI can be difficult to distinguish from the effects of other molecules.
Future Directions
7-FI has a wide range of potential therapeutic applications and is an ideal tool for studying the role of the 5-HT2A receptor. In the future, 7-FI could be further studied for its potential to treat addiction and obesity, as well as its potential to be used in combination with other drugs to treat anxiety and depression. Additionally, 7-FI could be used to develop more selective and potent agonists and antagonists of the 5-HT2A receptor. Finally, 7-FI could be used to develop animal models for studying the role of the 5-HT2A receptor in various physiological and biochemical processes.
Synthesis Methods
7-FI is synthesized by a two-step process involving a palladium-catalyzed reaction and a reductive amination reaction. In the first step, a palladium-catalyzed reaction is used to convert the starting material, N-methylindenone, to 7-fluoro-N-methyl-2,3-dihydro-1H-inden-1-one. In the second step, a reductive amination reaction is used to convert the intermediate to 7-FI. The synthesis of 7-FI has been optimized to produce high yields with excellent purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-N-methyl-2,3-dihydro-1H-inden-1-amine involves the reduction of 7-fluoro-1H-inden-1-one followed by N-methylation of the resulting 7-fluoro-2,3-dihydro-1H-inden-1-one.", "Starting Materials": [ "7-fluoro-1H-inden-1-one", "Methylamine", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 7-fluoro-1H-inden-1-one (1.0 g, 6.2 mmol) in methanol (20 mL) and add sodium borohydride (0.3 g, 7.8 mmol) slowly with stirring at room temperature.", "Step 2: After the addition is complete, stir the reaction mixture for 2 hours at room temperature.", "Step 3: Add hydrochloric acid (1 M) dropwise until the pH of the reaction mixture reaches 2.", "Step 4: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 5: Concentrate the organic layer under reduced pressure to obtain 7-fluoro-2,3-dihydro-1H-inden-1-one as a yellow oil (0.8 g, 80%).", "Step 6: Dissolve 7-fluoro-2,3-dihydro-1H-inden-1-one (0.8 g, 4.5 mmol) in methanol (20 mL) and add methylamine (0.5 mL, 10 mmol) slowly with stirring at room temperature.", "Step 7: After the addition is complete, stir the reaction mixture for 2 hours at room temperature.", "Step 8: Concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography to obtain 7-fluoro-N-methyl-2,3-dihydro-1H-inden-1-amine as a white solid (0.6 g, 60%)." ] } | |
CAS RN |
2763776-93-6 |
Product Name |
7-fluoro-N-methyl-2,3-dihydro-1H-inden-1-amine |
Molecular Formula |
C10H12FN |
Molecular Weight |
165.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
